Cas no 1803880-73-0 (4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline)

• Product Name: 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline
• CAS No: 1803880-73-0
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5002590
• Update Time: 2025-05-27

4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7F4NO/c1-4-6(13)3-2-5(9)7(4)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： ALGLSXRFQSNSCW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline

Comprehensive Overview of 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline (CAS No. 1803880-73-0)

The compound 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline, identified by its CAS number 1803880-73-0, is a fluorinated aromatic amine with significant applications in pharmaceutical and agrochemical research. This specialty chemical has garnered attention due to its unique structural features, including a fluoro substituent and a trifluoromethoxy group, which enhance its reactivity and biological activity. Researchers and industry professionals frequently search for this compound under variations such as "4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline synthesis", "CAS 1803880-73-0 uses", and "fluorinated aniline derivatives", reflecting its relevance in modern chemical innovation.

In recent years, the demand for fluorinated compounds like 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline has surged, driven by their pivotal role in drug discovery and material science. The compound's trifluoromethoxy moiety, in particular, is a hotspot for studies on metabolic stability and lipophilicity—key factors in optimizing drug candidates. Searches for "trifluoromethoxy group benefits" or "fluoroanilines in medicinal chemistry" highlight the growing interest in its applications. Additionally, its CAS number 1803880-73-0 is often cross-referenced in patents and scientific literature, underscoring its proprietary significance.

From a synthetic perspective, 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline is typically prepared via multi-step routes involving halogenation and etherification reactions. Queries like "how to synthesize fluorinated anilines" or "CAS 1803880-73-0 preparation methods" are common among chemists seeking efficient protocols. The compound's stability under various conditions is another focal point, with searches such as "storage conditions for fluorinated aromatic amines" reflecting practical handling concerns. Its compatibility with cross-coupling reactions also makes it valuable for constructing complex molecular architectures.

Beyond pharmaceuticals, 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline finds niche applications in agrochemicals, where its derivatives act as intermediates for herbicides and fungicides. This aligns with trending searches like "fluorinated agrochemical intermediates" and "sustainable pesticide development". Environmental considerations, such as the compound's biodegradability and eco-toxicity, are increasingly scrutinized, prompting terms like "green chemistry fluorinated compounds" to gain traction. Regulatory compliance, especially in regions like the EU and North America, further drives the need for detailed safety data (e.g., "CAS 1803880-73-0 SDS").

Analytical characterization of 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline relies heavily on techniques like NMR, HPLC, and mass spectrometry. Researchers often look for "HPLC methods for fluorinated anilines" or "NMR peaks of CAS 1803880-73-0" to ensure purity and identity. The compound's spectral data is critical for quality control, particularly in batch-to-batch consistency—a priority for manufacturers addressing queries like "fluorinated amine purity standards".

In conclusion, 4-Fluoro-2-methyl-3-(trifluoromethoxy)aniline (CAS 1803880-73-0) exemplifies the intersection of innovation and utility in fluorochemistry. Its versatility across industries, coupled with rising interest in sustainable and high-performance chemicals, ensures its continued prominence. By addressing search trends like "applications of trifluoromethoxy anilines" and "future of fluorinated intermediates", this overview bridges technical depth with real-world relevance, catering to both academic and industrial audiences.